Cas no 67809-83-0 (Valine, 3-(nitrosothio)-)

• Product Name: Valine, 3-(nitrosothio)-
• CAS No: 67809-83-0
• MF: C₅H₁₀N₂O₃S
• MW: 178.209499835968
• CID: 394094
• Update Time: 2024-01-29

Valine, 3-(nitrosothio)- Chemical and Physical Properties

Names and Identifiers

• Valine, 3-(nitrosothio)-

• Inchi： 1S/C5H10N2O3S/c1-5(2,11-7-10)3(6)4(8)9/h3H,6H2,1-2H3,(H,8,9)/t3-/m1/s1
• InChI Key： QLPXHECKUSZTMH-GSVOUGTGSA-N
• SMILES： C(O)(=O)[C@H](C(SN=O)(C)C)N

Computed Properties

• Exact Mass: 178.0413

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 304.2±52.0 °C(Predicted)
• PSA: 92.75
• pka: 1.88±0.12(Predicted)